Cas no 781-37-3 (Diethyl 2-cyclopent-3-en-1-ylpropanedioate)

Diethyl 2-cyclopent-3-en-1-ylpropanedioate structure
781-37-3 structure
Product Name:Diethyl 2-cyclopent-3-en-1-ylpropanedioate
CAS No:781-37-3
MF:C12H18O4
MW:226.268924236298
CID:530507
Update Time:2023-08-03

Diethyl 2-cyclopent-3-en-1-ylpropanedioate Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 3-cyclopenten-1-yl-, diethyl ester
    • Cyclopent-3-en-1-yl-malonsaeurediethylester
    • Diethyl 2-cyclopent-3-en-1-ylpropanedioate
    • Inchi: 1S/C12H18O4/c1-3-15-11(13)10(12(14)16-4-2)9-7-5-6-8-9/h5-6,9-10H,3-4,7-8H2,1-2H3
    • InChI Key: FNBWFDJIFIWLQZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)C1CC=CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 257
  • Topological Polar Surface Area: 52.6
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